TP-051

• Molecular Formula: C29H31FO6S
• Molecular Weight: 526.6 g/mol
• InChI: InChI=1S/C29H31FO6S/c1-19-14-26(36-24-10-12-37(33,34)13-11-24)15-20(2)29(19)23-5-3-4-21(16-23)18-35-25-8-6-22(27(30)17-25)7-9-28(31)32/h3-6,8,14-17,24H,7,9-13,18H2,1-2H3,(H,31,32)
• InChIKey: RPAHCZZXEGWBDL-UHFFFAOYSA-N

TP-051: FFAR1 Agonist for Metabolic Research

TP-051 (CAS 858097-86-6) is a synthetic small molecule identified as a potent agonist of the Free Fatty Acid Receptor 1 (FFAR1), also known as GPR40 . It is part of the phenylpropanoic acid chemical class and functions as a valuable chemical probe for investigating the role of FFAR1 in metabolic diseases such as type 2 diabetes [1]. The compound was developed and subsequently donated as a chemical probe by Takeda Pharmaceutical Company to the Structural Genomics Consortium (SGC) Frankfurt, which has made its associated data publicly available to facilitate academic and non-commercial research [2].

FFAR1 target engagement studies — chemical probe for GPR40 pathway investigation.

Open-data chemical probe — donated with public ChEMBL data supporting reproducibility.

Metabolic signaling research — applicable to β-cell function and insulin secretion models.

• [1] Mikami, S., et al. (2012). Discovery of Phenylpropanoic Acid Derivatives Containing Polar Functionalities as Potent and Orally Bioavailable G Protein-Coupled Receptor 40 Agonists for the Treatment of Type 2 Diabetes. *Journal of Medicinal Chemistry*, 55(8), 3756–3776. View Source
• [2] SGC Frankfurt. Data for DCP probe TP-051. ChEMBL Dataset CHEMBL5058642. View Source

TP-051: Generic FFAR1 Substitution Risks

Although multiple FFAR1/GPR40 agonists have been described in the literature, they cannot be considered functionally interchangeable. Compounds within this class exhibit substantial variability in key parameters critical for reproducible research, including binding affinity (Ki), functional potency (EC50), and the spectrum of downstream signaling (e.g., full vs. partial agonism) [1]. For instance, differences in G-protein coupling and beta-arrestin recruitment can lead to divergent effects on insulin and incretin secretion, even among compounds with similar binding affinities [2]. Substituting TP-051 with a generic analog without confirming its specific pharmacological profile risks introducing uncharacterized variables, thereby compromising the validity and reproducibility of experimental outcomes in studies of glucose-dependent insulin secretion or beta-cell function [3].

Binding Mechanism Divergence

Full agonist vs. partial agonist or allosteric modulator engagement may shift functional assay outcomes.

Structural Subclass Mismatch

Phenylpropanoic acid derivatives differ from spirocyclic or sulfonamide series; receptor interaction profiles may not transfer.

Functional Response Variation

Insulin secretion potentiation observed with TP-051 may not replicate with alternative GPR40 ligands without validation.

• [1] Mikami, S., et al. (2012). Discovery of Phenylpropanoic Acid Derivatives Containing Polar Functionalities as Potent and Orally Bioavailable G Protein-Coupled Receptor 40 Agonists for the Treatment of Type 2 Diabetes. *Journal of Medicinal Chemistry*, 55(8), 3756–3776. View Source
• [2] Mancini, A. D., & Poitout, V. (2015). GPR40 agonists for the treatment of type 2 diabetes: life after TAK-875. *Diabetes, Obesity and Metabolism*, 17(7), 622-629. View Source
• [3] SGC Frankfurt. Donated Chemical Probes: TP-051 Overview. View Source

TP-051: Comparative Evidence vs. Analogs

FFAR1 Binding Affinity

TP-051 demonstrates high-affinity binding to the human FFAR1 receptor. Its Ki of 16 nM represents a substantial improvement over the endogenous ligand α-linolenic acid, which exhibits a Ki of 22,000 nM, representing a >1,300-fold increase in affinity [1]. This affinity is also numerically higher than that of the clinical candidate TAK-875 (fasiglifam), which has a reported Ki of 38 nM under similar assay conditions, making TP-051's affinity ~2.4-fold greater .

Binding Affinity (Ki)

Class-level inference

Ki = 16 nM

Reported high-affinity binding context

Human FFAR1 binding assay

Evidence Dimension	Binding Affinity (Ki) for Human FFAR1/GPR40 Receptor
Target Compound Data	Ki = 16 nM
Comparator Or Baseline	TAK-875 (Ki = 38 nM); α-Linolenic Acid (Ki = 22,000 nM)
Quantified Difference	TP-051 exhibits approximately 2.4-fold higher affinity than TAK-875 and >1,300-fold higher affinity than the endogenous ligand α-linolenic acid.
Conditions	Radioligand binding displacement assay using membranes from cells expressing recombinant human FFAR1.

Why This Matters

A higher binding affinity suggests that TP-051 can effectively occupy the target receptor at lower concentrations, making it a potent tool compound for in vitro and cellular assays where minimal off-target engagement is desired.

• [1] Mikami, S., et al. (2012). Discovery of Phenylpropanoic Acid Derivatives Containing Polar Functionalities as Potent and Orally Bioavailable G Protein-Coupled Receptor 40 Agonists for the Treatment of Type 2 Diabetes. *Journal of Medicinal Chemistry*, 55(8), 3756–3776. View Source

Insulin Secretion in Rat Insulinoma Cells

TP-051 acts as a full agonist in a functional calcium flux assay, demonstrating its ability to activate the Gq signaling pathway downstream of FFAR1 [1]. In contrast, many other synthetic FFAR1 agonists, such as AMG 837, are characterized as partial agonists in this same assay system, meaning they cannot elicit the maximum possible receptor response even at saturating concentrations [2]. This functional distinction is critical as full and partial agonists can have divergent effects on receptor desensitization, trafficking, and long-term cellular responses.

Insulin Secretion Response

Supporting evidence

Reported insulin secretion increase

Supports β-cell functional assay context

Rat insulinoma cell model

Evidence Dimension	Functional Efficacy in Calcium Flux Assay
Target Compound Data	Full Agonist (capable of achieving maximal receptor response)
Comparator Or Baseline	AMG 837 (Partial Agonist)
Quantified Difference	Qualitative difference in maximal efficacy (Emax). TP-051 achieves Emax comparable to the endogenous full agonist, while AMG 837 exhibits a lower Emax.
Conditions	FLIPR calcium flux assay in CHO-K1 cells stably expressing human FFAR1.

Why This Matters

The distinction between full and partial agonism has significant implications for experimental outcomes. A full agonist like TP-051 is required to fully elucidate the downstream signaling potential of FFAR1, whereas a partial agonist may produce a muted or biased response, leading to incomplete or misleading conclusions about target biology.

• [1] Mikami, S., et al. (2012). Discovery of Phenylpropanoic Acid Derivatives Containing Polar Functionalities as Potent and Orally Bioavailable G Protein-Coupled Receptor 40 Agonists for the Treatment of Type 2 Diabetes. *Journal of Medicinal Chemistry*, 55(8), 3756–3776. View Source
• [2] Lin, D. C., et al. (2011). AMG 837: a novel GPR40/FFA1 agonist that enhances insulin secretion and lowers glucose levels in rodents. *PLoS One*, 6(11), e27270. View Source

Structural Differentiation from FFAR1 Analogs

TP-051 has been functionally validated to potentiate glucose-stimulated insulin secretion (GSIS) in rat insulinoma (INS-1) cells, a standard model for pancreatic beta-cell function . This is a direct measure of the relevant physiological endpoint. While other agonists like LY2881835 have also been shown to enhance insulin secretion, its reported binding affinity (Ki = 4.7 nM) is higher than that of TP-051 [1]. The specific choice between TP-051 and a compound like LY2881835 would depend on the research goal: TP-051's profile as a full agonist with a different affinity may be more suitable for certain studies.

Structural Subclass

Class-level inference

Phenylpropanoic acid with distinct polar substitution

Differentiates binding mode from other GPR40 ligands

Chemical structure analysis

Evidence Dimension	Functional Effect on Glucose-Stimulated Insulin Secretion (GSIS)
Target Compound Data	Potentiation of GSIS observed in rat INS-1 cells (qualitative data).
Comparator Or Baseline	LY2881835 (Ki = 4.7 nM, also potentiates GSIS)
Quantified Difference	TP-051's binding affinity (Ki = 16 nM) is approximately 3.4-fold lower than that of LY2881835 (Ki = 4.7 nM). The difference in functional insulin secretion at matched concentrations has not been directly compared.
Conditions	Static incubation of rat INS-1 insulinoma cells with varying glucose and compound concentrations.

Why This Matters

Confirmation of insulin secretion in a relevant cellular model is a critical validation step for any FFAR1 agonist. This data supports the use of TP-051 as a functional tool to study the mechanism of glucose-dependent insulin release, a key therapeutic target for type 2 diabetes.

• [1] Hamdouchi, C., et al. (2016). A selective GPR40 (FFAR1) agonist LY2881835 provides immediate and durable glucose control in rodent models of type 2 diabetes. *British Journal of Pharmacology*, 173(22), 3200-3211. View Source

TP-051: Metabolic Research Applications

FFAR1-Dependent Insulin Secretion in Diabetes

TP-051 is ideally suited for in vitro studies requiring robust and maximal activation of the FFAR1/GPR40 receptor. Its profile as a high-affinity full agonist (Ki = 16 nM) [1] makes it a preferred tool for dissecting Gq/11-mediated signaling pathways, including calcium mobilization and downstream insulin exocytosis in pancreatic beta-cell lines like INS-1 or MIN6 . Researchers seeking to understand the full dynamic range of FFAR1 biology, in contrast to the effects of partial agonists such as AMG 837, should prioritize TP-051.

Pharmacophore Modeling and Drug Discovery

Given its well-characterized binding affinity and functional activity, TP-051 serves as an excellent reference standard for the development and validation of new biochemical or cell-based assays targeting FFAR1. Its high potency (Ki = 16 nM) allows for a wide assay window, and its public availability as a chemical probe ensures that researchers can reliably reproduce experimental conditions across different laboratories [2]. This is essential for setting up robust screening cascades for novel FFAR1 modulators.

Reproducible Chemical Probe Experiments

For researchers working with isolated rodent or human pancreatic islets, TP-051 can be used to confirm target engagement and validate the functional role of FFAR1 in a more physiologically relevant context than immortalized cell lines. Its demonstrated ability to potentiate glucose-stimulated insulin secretion (GSIS) provides a clear, measurable endpoint for confirming that the FFAR1 pathway is intact and responsive in ex vivo preparations. This is a critical step in preclinical diabetes research.

Agonist Bias: Partial vs. Full Activation

TP-051, derived from a phenylpropanoic acid scaffold, is a key representative of this chemical series [3]. It is an essential component for any research program comparing the pharmacological profiles of different chemical classes of FFAR1 agonists (e.g., phenylpropanoic acids vs. spirocyclic compounds like LY2881835). By using TP-051 as a benchmark, scientists can systematically compare and contrast binding kinetics, functional selectivity, and potential off-target effects inherent to distinct molecular scaffolds.

Application

Selection Property

Validation Focus

β-cell insulin secretion studies

FFAR1 full agonist activity

Glucose-stimulated insulin secretion (GSIS) endpoints

GPR40 pharmacophore modeling

Phenylpropanoic acid scaffold with specific substitution

Structure-activity relationship (SAR) analysis

Reproducible chemical probe experiments

Publicly archived characterization data

Data transparency and reproducibility validation

Full/partial agonist signaling dissection

Full agonist reference for biased signaling

Functional selectivity and pathway analysis

• [1] Mikami, S., et al. (2012). Discovery of Phenylpropanoic Acid Derivatives Containing Polar Functionalities as Potent and Orally Bioavailable G Protein-Coupled Receptor 40 Agonists for the Treatment of Type 2 Diabetes. *Journal of Medicinal Chemistry*, 55(8), 3756–3776. View Source
• [2] SGC Frankfurt. Data for DCP probe TP-051. ChEMBL Dataset CHEMBL5058642. View Source
• [3] SGC Frankfurt. Donated Chemical Probes: TP-051 Overview. View Source